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Compound of Interest

Compound Name: Nickel lapachol

Cat. No.: B156854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lapachol, a naturally occurring naphthoquinone, has garnered significant attention within the

scientific community for its diverse pharmacological activities, including antitumor, anti-

inflammatory, and antimicrobial properties. This technical guide provides an in-depth

exploration of the primary natural sources of lapachol, detailed methodologies for its extraction

and purification, and an overview of its biosynthetic pathway, offering a comprehensive

resource for researchers engaged in the synthesis and development of lapachol-based

therapeutics.

Natural Abundance: Identifying the Premier Sources
of Lapachol
Lapachol is predominantly found in the heartwood and bark of various species belonging to the

Bignoniaceae family, most notably within the Handroanthus and Tabebuia genera. These trees,

native to Central and South America, have been a cornerstone of traditional medicine for

centuries. Modern analytical techniques have allowed for the quantification of lapachol content

in different plant parts, providing valuable data for targeted extraction.

Quantitative Analysis of Lapachol Content
The concentration of lapachol can vary significantly depending on the plant species, the

specific tissue, and the extraction method employed. The following table summarizes key
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quantitative data from various studies to guide researchers in selecting the most potent natural

sources.

Plant Species Plant Part
Extraction
Method

Lapachol Yield
(% w/w)

Reference

Handroanthus

impetiginosus
Heartwood Not Specified

High

concentration
[1][2]

Tabebuia

avellanedae
Wood

Supercritical

CO2 Extraction

(40°C, 200 bar)

~1.7% [3][4]

Tabebuia

avellanedae
Wood

Soxhlet

(CH2Cl2)
Higher than SFE [3]

Tabebuia

avellanedae
Stem Inner Bark Not Specified 7% [5]

Tecomella

undulata
Stem Inner Bark

Water Bath (75

hrs)
3.4% [5]

Tecomella

undulata
Stem Inner Bark Soxhlet 0.5% [5]

Tabebuia

guayacan
Not Specified Not Specified

Source of

Lapachol
[1]

Kigelia pinnata Not Specified Not Specified
Source of

Lapachol
[1]

Phyllarthron

comorense
Not Specified Not Specified

Source of

Lapachol
[1]

Radermachera

sinica
Not Specified Not Specified

Source of

Lapachol
[1]

From Plant to Pure Compound: Experimental
Protocols
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The efficient isolation of lapachol from its natural sources is a critical step in its journey from a

raw botanical material to a purified compound ready for synthesis and pharmacological

evaluation. The following sections detail standardized protocols for the extraction and

purification of lapachol.

Experimental Workflow for Lapachol Isolation
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Plant Material (Heartwood/Bark)

Drying and Pulverization

Soxhlet Extraction

Filtration

Solvent Evaporation
(Rotary Evaporator)

Crude Lapachol Extract

Column Chromatography

Fraction Collection

TLC/HPLC Analysis

Pure Lapachol
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Chorismate

Isochorismate

1,4-Dihydroxy-2-naphthoate

Prenyltransferase

Mevalonate Pathway

Dimethylallyl Pyrophosphate (DMAPP)

Lapachol Precursor

Lapachol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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